1-Bromo-3,3-difluoro-2-methylbutane
Overview
Description
1-Bromo-3,3-difluoro-2-methylbutane is a compound with the molecular formula C5H9BrF2 . It is a low toxic bromosolvent .
Molecular Structure Analysis
The molecular structure of 1-Bromo-3,3-difluoro-2-methylbutane consists of a butane backbone with a bromine atom and two fluorine atoms attached to the third carbon atom, and a methyl group attached to the second carbon atom .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Bromo-3,3-difluoro-2-methylbutane include a molecular weight of 187.03 , a predicted boiling point of 123.4±8.0 °C , and a predicted density of 1.379±0.06 g/cm3 .Scientific Research Applications
Synthesis of Other Chemical Compounds
“1-Bromo-3,3-difluoro-2-methylbutane” can be used as a starting material in the synthesis of other chemical compounds. For example, it can be used in the synthesis of "1-(3-methylbutyl)pyrrole" .
Production of Peroxy Radicals
This compound can be used in the production of pentyl peroxy radicals by direct photolysis production method . Peroxy radicals are reactive species that play a crucial role in many chemical reactions, particularly in atmospheric chemistry.
Extraction Solvent
“1-Bromo-3,3-difluoro-2-methylbutane” can be used as an extraction solvent for the determination of polycyclic aromatic hydrocarbons in water samples using liquid-liquid microextraction . Polycyclic aromatic hydrocarbons are pollutants that can have harmful effects on the environment and human health, so their detection and quantification are important.
Research and Development
As a specialty chemical, “1-Bromo-3,3-difluoro-2-methylbutane” is often used in research and development settings. Scientists and researchers can use this compound to explore new reactions, develop new synthetic methods, or study its properties .
Material Science
In the field of material science, “1-Bromo-3,3-difluoro-2-methylbutane” can be used to modify the properties of materials. For example, it can be used to introduce bromine, fluorine, or methyl groups into a material, which can change the material’s reactivity, stability, or other properties .
Education
In educational settings, “1-Bromo-3,3-difluoro-2-methylbutane” can be used in teaching laboratories to demonstrate various chemical reactions and techniques. It can provide students with hands-on experience in handling and working with chemical compounds .
Safety and Hazards
properties
IUPAC Name |
1-bromo-3,3-difluoro-2-methylbutane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9BrF2/c1-4(3-6)5(2,7)8/h4H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZXGVAVCQATNEV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CBr)C(C)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9BrF2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-3,3-difluoro-2-methylbutane | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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